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Compound of Interest

N-Boc-L-valine-O-nitrophenyl
Compound Name:

Ester
CAS No.: 41120-72-3
Cat. No.: B1140588

Get Quote

\ J

Executive Summary & Physicochemical
Characterization[1]

Boc-Val-ONp is a hydrophobically protected amino acid derivative.[1] Its solubility profile is
dominated by the lipophilic tert-butyl group (Boc) and the aromatic nitrophenyl ester (ONp),
making it highly soluble in organic solvents but practically insoluble in agueous media.

Core Compound Data
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Property Detail

) N-(tert-Butoxycarbonyl)-L-valine 4-nitrophenyl
Chemical Name

ester
CAS Number 16948-40-6 (L-isomer)
Molecular Formula C16H22N206
Molecular Weight 338.36 g/mol
Physical State White to off-white crystalline powder
Storage -20°C, desiccated (Moisture Sensitive)

Solubility Profile in Organic Solvents[4][5]

The solubility of Boc-Val-ONp is dictated by "like dissolves like" principles.[1] The molecule
lacks ionizable groups at neutral pH and possesses significant non-polar surface area.

Solvent Compatibility Table
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Requires organic
co-solvent (e.g.,
10-20% DMSO)

for assay use.[1]

Aqueous Water/Buffer Insoluble N/A

Critical Solubility Insights

e The "Assay Paradox": While Boc-Val-ONp is used to test hydrolytic enzymes (like
chymotrypsin), it is insoluble in the aqueous buffers these enzymes require.[1]

o Solution: Prepare a high-concentration stock in DMSO or Methanol, then dilute into the
buffer immediately before use.[1] The final organic solvent concentration should typically
be kept <5% to avoid denaturing the enzyme, though the substrate may precipitate if the
concentration exceeds its solubility limit (approx. 0.1-0.5 mM in aqueous buffer).[1]

o The Recrystallization System: The differential solubility between Ethyl Acetate (EtOAc) and
Petroleum Ether/Hexanes is the gold standard for purification. The compound dissolves in
hot EtOAc but crystallizes upon cooling and addition of the non-polar anti-solvent.

Stability & Degradation Pathways[1][6]

Understanding solubility is inseparable from understanding stability.[1] Dissolving Boc-Val-ONp
in the wrong solvent or storing it incorrectly leads to degradation.[1]

Hydrolysis (Moisture Sensitivity)

The 4-nitrophenyl ester is an "activated" ester, meaning it is a good leaving group.[1] In the
presence of water (even atmospheric moisture), it hydrolyzes to release Boc-Val-OH and p-
Nitrophenol (yellow color).[1]

o Rate: Base-catalyzed.[1] Slow at pH 4-6, moderate at pH 7, rapid at pH >8.[1]

 Visual Indicator: If your white powder or clear solution turns yellow, significant degradation
has occurred.

Alcoholysis (Transesterification)
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In primary alcohols (Methanol, Ethanol), the nitrophenyl group can be exchanged for a
methoxy/ethoxy group, especially if traces of base (e.g., tertiary amines) are present.

» Impact: This renders the compound inert for active ester coupling and alters kinetic
parameters in assays.
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Caption: Degradation pathways of Boc-Val-ONp in protic solvents. Yellow nodes indicate
solvent risks; green indicates the detection byproduct.

Experimental Protocols
Protocol A: Preparation of Stable Stock Solution
(Enzymatic Assay)

Use this for chymotrypsin or esterase kinetic studies.[1]

e Solvent Choice: Anhydrous DMSO (Dimethyl Sulfoxide) is preferred over methanol to
prevent transesterification during storage.[1]

o Weighing: Weigh approx. 17 mg of Boc-Val-ONp (MW: 338.36) into a microcentrifuge tube.
 Dissolution: Add 1.0 mL of DMSO. Vortex for 30 seconds.[1]

o Result: 50 mM Stock Solution.[1]
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» QC Check: Inspect for yellow color. A clear solution indicates high purity.[1] A yellow tint
indicates free p-nitrophenol (degradation).[1]

o Storage: Aliquot into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles. Store at -20°C.

Protocol B: Purification via Recrystallization

Use this if your compound has degraded (turned yellow) or for synthesis purification.[1]

Dissolution: Place crude solid in an Erlenmeyer flask. Add minimal hot Ethyl Acetate (approx.
50-60°C) until fully dissolved.

e Precipitation: Remove from heat. Add Petroleum Ether (or Hexanes) dropwise to the hot
solution until a faint, persistent cloudiness appears.

» Clarification: Add a few drops of Ethyl Acetate to make the solution clear again.

o Crystallization: Allow the flask to cool slowly to room temperature, then place in a fridge
(4°C) for 2-4 hours.

o Filtration: Collect the white crystals via vacuum filtration. Wash with cold Hexanes.[1]

Drying: Dry under high vacuum to remove solvent traces.[1]

Protocol C: Solubility Decision Tree
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Start: Boc-Val-ONp Application

What is the application?

Peptide Synthesis Enzymatic Assay Purification

Use DMF or DCM Stock: DMSO (Anhydrous) System: EtOAc (Solvent)
(High Conc. >100mM) Diluent: Aqueous Buffer (<5% DMSO) + Hexanes (Anti-solvent)

Click to download full resolution via product page

Caption: Decision matrix for selecting the appropriate solvent system based on experimental
intent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. Boc-L-Valine | CLOH19NO4 | CID 83693 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Physical & chemical properties | Lib4RI [lib4ri.ch]

¢ To cite this document: BenchChem. [Technical Guide: Solubility Profile and Handling of Boc-
Val-ONp]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140588/docs#technical-guide-solubility-profile-and-
handling-of-boc-val-onp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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